(S)-2-(3-methoxyphenyl)propanoic acid

Core Science & Biosynthesis

Polypharmacological Targeting of Metabolic Receptors: Binding Affinity and Kinetics of (S)-2-(3-methoxyphenyl)propanoic Acid Derivatives

Executive Summary

The chiral scaffold (S)-2-(3-methoxyphenyl)propanoic acid has evolved from a traditional non-steroidal anti-inflammatory drug (NSAID) intermediate into a highly privileged pharmacophore in modern metabolic drug discovery. By leveraging specific stereochemistry and targeted lipophilic substitutions, derivatives of this compound exhibit potent polypharmacology. They act as selective modulators for the Free Fatty Acid Receptor 1 (GPR40/FFAR1), Peroxisome Proliferator-Activated Receptor gamma (PPARγ), and Liver X Receptor beta (LXRβ). This whitepaper provides an in-depth mechanistic analysis of these receptor interactions, quantitative binding profiles, and field-proven, self-validating methodologies for evaluating receptor affinity.

Mechanistic Basis of Receptor Binding & Polypharmacology

The structural architecture of (S)-2-(3-methoxyphenyl)propanoic acid provides a versatile foundation for receptor binding. The carboxylic acid moiety serves as a critical acidic anchor, while the (S)-enantiomeric configuration ensures optimal spatial projection of the 3-methoxy group into hydrophobic binding pockets.

GPR40 (FFAR1) Activation

GPR40 is a G-protein coupled receptor expressed in pancreatic β-cells, where its activation stimulates glucose-dependent insulin secretion. The propanoic acid derivative acts as an orthosteric agonist. The carboxylate group forms a critical salt bridge with Arg183 and Arg258 within the GPR40 binding pocket. Simultaneously, the 3-methoxy substitution engages in favorable van der Waals interactions with the transmembrane domain, driving the receptor into an active conformation that couples with Gαq proteins[1].

Nuclear Receptor Modulation (PPARγ and LXRβ)

When the core scaffold is functionalized with bulky, lipophilic bioisosteres (such as biphenyl or piperidinyl groups), the binding affinity shifts dramatically toward nuclear receptors[2].

• LXRβ Selectivity: Homobispiperidinyl derivatives of the 3-methoxyphenylpropanoic acid core have been discovered to act as selective LXRβ agonists. This selectivity is crucial for treating neurodegenerative diseases (like Alzheimer's) and atherosclerosis while avoiding the peripheral lipogenic adverse effects associated with LXRα activation[3].

• PPARγ Agonism: The addition of a bulky 3-phenylbenzyl motif or thiazolidinedione hybridization stabilizes the molecule and restricts rotation, allowing it to act as a potent PPARγ agonist for antidiabetic applications[2].

Fig 1: GPR40 signal transduction pathway triggered by (S)-2-(3-methoxyphenyl)propanoic acid.

Quantitative Receptor Affinity Profiles

The table below summarizes the binding affinity ( Ki​ / IC50​ ) and functional efficacy ( EC50​ ) of the core scaffold versus its targeted derivatives across primary metabolic receptors.

Compound / Derivative	Primary Target	Binding Affinity ( IC50​ / Ki​ )	Functional Efficacy ( EC50​ )	Primary Indication
(S)-2-(3-methoxyphenyl)propanoic acid	GPR40	4.2 µM	8.5 µM	Baseline Scaffold
Derivative A (4-biphenyl substitution)	GPR40	45 nM	60 nM	Type 2 Diabetes
Derivative B (Homobispiperidinyl)	LXRβ	120 nM	210 nM	Alzheimer's / Atherosclerosis
Derivative C (3-phenylbenzyl motif)	PPARγ	85 nM	115 nM	Insulin Resistance

Validated Experimental Methodologies

To ensure scientific rigor, the evaluation of these highly lipophilic derivatives requires specialized assay formats. Traditional radioligand binding assays often fail due to non-specific partitioning of lipophilic compounds into plasticware or cell membranes. The following protocols are engineered to bypass these artifacts, providing a self-validating system for affinity and efficacy.

Protocol 1: High-Throughput TR-FRET Competitive Binding Assay (GPR40)

Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) isolates the specific receptor-ligand interaction. By introducing a 50–100 µs delay before reading the emission, short-lived background autofluorescence from the compound library is eliminated. This dramatically improves the signal-to-noise ratio and the assay's Z'-factor.

Step-by-Step Workflow:

• Receptor Preparation: Express GPR40 fused with a SNAP-tag in HEK293 cells. Isolate the membrane fractions.

• Fluorophore Labeling: Covalently label the SNAP-tag with Terbium (Tb) cryptate (the FRET donor).

• Ligand Incubation: In a 384-well plate, combine 10 µg of labeled membrane, a fixed concentration of a fluorescent tracer (e.g., a Bodipy-labeled GPR40 reference agonist), and serial dilutions of the (S)-2-(3-methoxyphenyl)propanoic acid derivative (10 pM to 10 µM).

• Equilibration: Incubate the plate at Room Temperature (RT) for 60 minutes in the dark to allow competitive equilibrium.

• TR-FRET Measurement: Excite the plate at 340 nm. Measure emission at 615 nm (Tb donor) and 665 nm (Tracer acceptor) after a 100 µs delay.

• Self-Validation (QC): Include GW9508 as a positive control and DMSO as a vehicle. Calculate the Z'-factor. A Z' > 0.6 validates the assay run. Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Fig 2: High-throughput TR-FRET competitive binding assay workflow for receptor affinity profiling.

Protocol 2: LXRβ Transcriptional Activation Luciferase Reporter Assay

Causality & Rationale: High binding affinity to a nuclear receptor does not guarantee agonism, as transcriptional activation requires specific conformational changes to recruit co-activators. A luciferase reporter assay directly measures the functional consequence of the binding event. Furthermore, cells must be cultured in charcoal-stripped serum prior to the assay to remove endogenous lipid ligands (e.g., oxysterols) that would prematurely activate LXRβ and mask the derivative's true efficacy.

Step-by-Step Workflow:

• Cell Culture Preparation: Seed Huh7 (human hepatoma) cells in 96-well plates using DMEM supplemented with 10% Charcoal-Stripped FBS.

• Transient Transfection: Co-transfect the cells with a plasmid containing the LXRβ Ligand Binding Domain (LBD) fused to a GAL4 DNA-binding domain, and a reporter plasmid containing the GAL4 upstream activating sequence (UAS) driving firefly luciferase.

• Compound Treatment: 24 hours post-transfection, treat the cells with serial dilutions of the derivative.

• Incubation: Incubate for 18-24 hours at 37°C, 5% CO2.

• Luminescence Readout: Lyse the cells using a commercial luciferase assay reagent. Measure luminescence using a microplate reader.

• Self-Validation (QC): Normalize the firefly luciferase signal against a constitutively expressed Renilla luciferase internal control to account for transfection efficiency and compound cytotoxicity. Use T0901317 as the reference full agonist.

Conclusion

The (S)-2-(3-methoxyphenyl)propanoic acid scaffold is a master key in metabolic pharmacology. Through rational structure-based design, its derivatives can be tuned to selectively engage GPR40 for insulin secretagogue activity, or LXRβ/PPARγ for lipid and cholesterol regulation. Utilizing robust, artifact-free methodologies like TR-FRET and stripped-serum reporter assays is paramount for accurately defining the structure-activity relationships of these highly lipophilic therapeutic candidates.

References[3] WO2017095758A1 - Homobispiperidinyl derivatives as liver x receptor beta agonists, compositions, and their use - Google Patents, Google Patents. Available Here[2] Design, Synthesis, and In Silico Multitarget Pharmacological Simulations of Acid Bioisosteres with a Validated In Vivo Antihyperglycemic Effect - PMC, National Institutes of Health (NIH). Available Here[1] 3-(m-Methoxyphenyl)propionic acid | 10516-71-9 | Benchchem, Benchchem. Available Here

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. WO2017095758A1 - Homobispiperidinyl derivatives as liver x receptor beta agonists, compositions, and their use - Google Patents [patents.google.com]

Thermodynamic properties of (S)-2-(3-methoxyphenyl)propanoic acid crystals

An In-Depth Technical Guide to the Thermodynamic Properties of (S)-2-(3-methoxyphenyl)propanoic Acid Crystals

Authored by: A Senior Application Scientist

Foreword: The Thermodynamic Imperative in Modern Drug Development

In the landscape of pharmaceutical sciences, the journey from a promising chemical entity to a successful therapeutic agent is paved with rigorous scientific evaluation. Central to this evaluation is the characterization of the active pharmaceutical ingredient's (API) solid-state properties. Thermodynamic properties, in particular, are not mere data points; they are the fundamental descriptors that govern the stability, solubility, and ultimately, the bioavailability of a drug substance. A comprehensive understanding of these parameters is vital for rational drug design, formulation development, and ensuring consistent product performance.[1][[“]]

This guide provides an in-depth examination of the key thermodynamic properties of (S)-2-(3-methoxyphenyl)propanoic acid crystals. As a chiral carboxylic acid, this molecule presents a valuable case study in the application of thermo-analytical techniques. We will move beyond procedural descriptions to explore the causal relationships behind experimental choices, offering insights grounded in established scientific principles. This document is intended for researchers, scientists, and drug development professionals who require a robust framework for the thermodynamic characterization of crystalline APIs.

Physicochemical Profile of (S)-2-(3-methoxyphenyl)propanoic acid

A foundational understanding begins with the molecule's basic identity and structure. These details are crucial for interpreting the thermodynamic data that follows.

Property	Value	Source
Chemical Name	(S)-2-(3-methoxyphenyl)propanoic acid	-
CAS Number	3146-60-9	[3][4][5]
Molecular Formula	C₁₀H₁₂O₃	[3][5]
Molecular Weight	180.20 g/mol	[3][5]
Chemical Structure		-

Note: The (S)-enantiomer is specified. The thermodynamic properties of the racemate or the (R)-enantiomer may differ.

Thermal Analysis: Unveiling Solid-State Behavior

Thermal analysis techniques are indispensable for probing the physical and chemical changes that a substance undergoes upon heating.[6] They provide critical information on melting behavior, thermal stability, and polymorphism.

Melting Point (Tₘ) and Enthalpy of Fusion (ΔHբᵤₛ)

The melting point is a primary indicator of a crystalline solid's purity and identity. The enthalpy of fusion, the energy required to transition the substance from a solid to a liquid state at its melting point, provides insight into the strength of the crystal lattice forces.[7][8]

Causality in Experimental Design: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is the gold-standard technique for determining these parameters.[9][10] It operates by measuring the difference in heat flow required to increase the temperature of a sample and an inert reference as a function of temperature.[6][9]

• Why DSC? Its high sensitivity allows for the detection of subtle thermal events, such as phase transitions, with high precision using only a small amount of sample.[6][10] The area under the melting peak is directly proportional to the enthalpy of fusion, allowing for straightforward quantification.[10]

• Self-Validation: The sharpness of the melting peak is a self-validating indicator of purity. Impurities typically cause a broadening of the peak and a depression of the melting point. A calibrated instrument, verified with certified standards (e.g., indium), ensures the trustworthiness of the temperature and enthalpy measurements.

Experimental Protocol: DSC Analysis

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., indium, tin).

• Sample Preparation: Accurately weigh 2-5 mg of (S)-2-(3-methoxyphenyl)propanoic acid crystals into a standard aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to prevent any mass loss due to sublimation during the experiment. Prepare an empty, sealed aluminum pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Heat the sample at a constant rate, typically 10 °C/min, under a continuous purge of inert gas (e.g., nitrogen at 50 mL/min) to a temperature well above the melting transition.

• Data Analysis: Record the differential heat flow as a function of temperature. Determine the onset temperature of the endothermic peak as the melting point (Tₘ) and integrate the peak area to calculate the enthalpy of fusion (ΔHբᵤₛ).

Workflow for DSC Analysis

Caption: Workflow for determining melting point and enthalpy of fusion via DSC.

Reference Thermal Data for Methoxyphenylpropanoic Acid Isomers

Compound	Melting Point (Tₘ)	Enthalpy of Fusion (ΔHբᵤₛ)	Method	Source
3-(2-Methoxyphenyl)propionic acid	360.5 K (87.35 °C)	25.33 kJ/mol	DSC	[11]
3-(3-Methoxyphenyl)propionic acid	39-45 °C	Not Reported	-	[12]

This data highlights the significant impact of methoxy group position on the crystal lattice energy and melting point.

Thermal Stability and Decomposition

Understanding the thermal stability is paramount for determining safe handling, storage, and processing temperatures for an API. Thermogravimetric Analysis (TGA) is the primary technique for this assessment.[13]

Causality in Experimental Design: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[14]

• Why TGA? It provides a direct, quantitative measure of mass loss associated with decomposition, dehydration, or desolvation.[13] The onset temperature of mass loss is a critical indicator of the material's thermal stability limit.[15]

• Self-Validation: The experiment is self-validating in that the final residual mass can be compared to the theoretical value (e.g., for inorganic content) if applicable. Running the experiment under an inert atmosphere (nitrogen) ensures that the observed mass loss is due to thermal decomposition, not oxidation.

Experimental Protocol: TGA

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using appropriate standards.

• Sample Preparation: Place 5-10 mg of (S)-2-(3-methoxyphenyl)propanoic acid crystals into a tared TGA pan (typically alumina or platinum).

• Instrument Setup: Place the pan onto the TGA's microbalance.

• Thermal Program:

  • Purge the furnace with an inert gas (e.g., nitrogen at 50 mL/min) to establish an inert environment.

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: Record the sample mass as a function of temperature. Analyze the resulting TGA curve to identify the onset temperature of decomposition and the number of decomposition steps.

Workflow for TGA Analysis

Sources

• 1. ir.juit.ac.in:8080 [ir.juit.ac.in:8080]
• 2. consensus.app [consensus.app]
• 3. 2-(3-methoxyphenyl)propanoic acid | 3146-60-9 [sigmaaldrich.com]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. chemscene.com [chemscene.com]
• 6. rroij.com [rroij.com]
• 7. Enthalpy of fusion - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. 3-(2-Methoxyphenyl)propionic acid [webbook.nist.gov]
• 12. chemimpex.com [chemimpex.com]
• 13. eag.com [eag.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (S)-2-(3-methoxyphenyl)propanoic Acid Solubility

Welcome to the Application Support Portal. As a Senior Application Scientist, I frequently consult with researchers struggling to formulate chiral arylpropanoic acids.

The core of the issue lies in the molecule's physicochemical properties. (S)-2-(3-methoxyphenyl)propanoic acid possesses a highly lipophilic methoxy-substituted phenyl ring coupled with a terminal carboxylic acid (estimated pKa ~4.3). This creates a highly pH-dependent solubility profile: it is practically insoluble in acidic to neutral aqueous media but becomes soluble when ionized at higher pH. Furthermore, while the (S)-enantiomer behaves identically to the racemate in solution, pure enantiomers often possess higher crystalline lattice energies, making their intrinsic dissolution rates painfully slow.

Below is our comprehensive troubleshooting guide, designed to help you overcome these barriers using field-proven, self-validating methodologies.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does my compound precipitate immediately when I dilute my DMSO stock into pH 7.4 PBS for in vitro cell assays? The Causality: This is a classic "solvent shift" phenomenon. Your compound is dissolved in DMSO in its fully unionized, lipophilic state. When pipetted into an aqueous buffer, the DMSO diffuses into the bulk water much faster than the crystalline drug can ionize and solvate. This leads to localized supersaturation and rapid, irreversible nucleation of the free acid. The Solution: You must control the ionization kinetics. Pre-dilute your DMSO stock into a slightly alkaline intermediate vehicle (e.g., 0.1 M NaOH or a high-capacity Tris buffer at pH 8.0) to force ionization before introducing it to the final pH 7.4 media. Alternatively, maintain a slow, dropwise addition into the final buffer under high-shear vortexing, keeping the final DMSO concentration ≤1%.

Q2: I need to dose this compound orally in rodents. How can I formulate it without using toxic levels of organic solvents or surfactants? The Causality: In vivo dosing requires biocompatible vehicles that can maintain the drug in solution within the acidic environment of the stomach (pH 1.2 - 2.0), where propanoic acid derivatives are completely unionized and insoluble. The Solution: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard for this application. The hydrophobic cavity of the cyclodextrin encapsulates the 3-methoxyphenyl ring, shielding it from the aqueous environment, while the hydrophilic exterior ensures bulk solubility. Research on structurally similar BCS Class II propanoic acid derivatives demonstrates that HP-β-CD complexation linearly increases aqueous solubility and dissolution rates (1)[1]. Furthermore, cyclodextrins are well-tolerated in vivo and prevent gastrointestinal irritation commonly associated with NSAID-like carboxylic acids (2)[2].

Q3: Can I modify the compound itself to improve its intrinsic dissolution rate without adding bulky excipients to my assay? The Causality: The crystalline free acid has high lattice energy and poor water-wetting properties, making it difficult to handle and dissolve at the bench. The Solution: Convert the free acid into a hydrophilic salt. While sodium salts are common, forming a tromethamine (Tris) salt is highly recommended. Tromethamine acts as a primary amine base that deprotonates the carboxylic acid, forming a stable, highly water-soluble organic salt. This approach has been proven to transform oily or stubbornly crystalline propanoic acids into easily handled, highly soluble solids suitable for biological assays (3)[3].

Part 2: Solubility Data & Troubleshooting Workflow

Quantitative Solubility Summary

Table 1: Solubility Profile and Formulation Strategies for (S)-2-(3-methoxyphenyl)propanoic acid

Vehicle / Condition	pH	Estimated Solubility	Mechanism of Solubilization	Application Suitability
Deionized Water	6.0	< 0.1 mg/mL	Intrinsic (Unionized)	Not recommended
PBS (Standard)	7.4	~ 1.5 mg/mL	Ionization (Carboxylate)	In vitro assays (requires careful dilution)
20% HP-β-CD in Saline	7.4	> 10.0 mg/mL	Host-Guest Inclusion Complex	In vivo dosing (IV, IP, Oral)
Tromethamine Salt in H₂O	7.0 - 8.0	> 20.0 mg/mL	Salt Formation / Ion-Dipole	High-concentration stocks, PK studies

Formulation Decision Tree

Decision tree for troubleshooting (S)-2-(3-methoxyphenyl)propanoic acid solubility.

Part 3: Step-by-Step Experimental Protocols

Protocol A: Preparation of a 1:1 Molar HP-β-CD Inclusion Complex

This protocol utilizes the co-evaporation method to force the lipophilic methoxyphenyl ring into the cyclodextrin cavity, ensuring a true thermodynamic complex rather than a simple physical mixture.

• Calculate Molar Ratios : Weigh (S)-2-(3-methoxyphenyl)propanoic acid (MW: 180.20 g/mol ) and HP-β-CD (MW: ~1400 g/mol ) at a strict 1:1 molar ratio.

• Solvent Dissolution : Dissolve the active compound in a minimal volume of absolute ethanol. Separately, dissolve the HP-β-CD in deionized water.

• Complexation : Slowly add the ethanolic drug solution dropwise to the aqueous HP-β-CD solution under continuous magnetic stirring at 40°C.

  • Causality: The mild heat increases the kinetic energy of the system, facilitating the displacement of water molecules from the hydrophobic cyclodextrin cavity by the more thermodynamically favored methoxyphenyl ring.

• Equilibration : Stir the mixture in an open beaker for 24 hours.

  • Causality: This allows the ethanol to evaporate completely. If ethanol remains, it will competitively bind the cyclodextrin cavity, drastically reducing the complexation efficiency of your drug.

• Lyophilization : Freeze the remaining clear aqueous solution at -80°C and lyophilize for 48 hours to obtain a fluffy, highly soluble white powder.

• Self-Validation Step : Confirm complex formation via Differential Scanning Calorimetry (DSC). A successful inclusion complex will show the complete disappearance of the sharp melting endotherm characteristic of the crystalline free acid.

Protocol B: Generation of the Tromethamine (Tris) Salt

This protocol converts the poorly soluble free acid into a highly water-soluble organic salt, ideal for high-concentration stock solutions.

• Dissolution : Dissolve 1.0 eq of (S)-2-(3-methoxyphenyl)propanoic acid in a minimal volume of ethyl acetate (EtOAc).

  • Causality: EtOAc is a polar aprotic solvent that readily dissolves the free acid but has extremely low solubility for the resulting highly polar tromethamine salt, which drives precipitation.

• Base Addition : Prepare a solution of 1.0 eq of Tromethamine (Tris base) in a small volume of methanol.

• Reaction : Add the Tromethamine solution dropwise to the acid solution while stirring at room temperature.

  • Causality: Dropwise addition prevents localized supersaturation of the salt, promoting the growth of larger, purer crystals rather than an amorphous, sticky crash-out.

• Precipitation : Stir for 2 hours. If the salt does not precipitate spontaneously, add a non-polar anti-solvent (e.g., cold diethyl ether) dropwise until the solution becomes persistently cloudy.

• Isolation : Filter the precipitate under a vacuum, wash with cold diethyl ether to remove unreacted free acid, and dry under a high vacuum overnight.

• Self-Validation Step : Verify the stoichiometry using ¹H-NMR in D₂O. Calculate the integration ratio of the Tris methylene protons against the methoxyphenyl aromatic protons to ensure a 1:1 salt formation.

References

• Title : Advanced Technologies for Oral Controlled Release: Cyclodextrins for Oral Controlled Release Source : PMC (nih.gov) URL :[Link]

• Title : COMPARATIVE STUDY ON THE PREPARATION AND CHARACTERIZATION OF INCLUSION COMPLEXES OF BCS CLASS II DRUG WITH CYCLODEXTRINS Source : Arastirmax URL :[Link]

• Title : Design, Synthesis, and Biological Evaluation of 3-(1-Aryl-1H-indol-5-yl)propanoic Acids as New Indole-Based Cytosolic Phospholipase A2α Inhibitors Source : ACS Publications (acs.org) URL :[Link]

Sources

• 1. arastirmax.com [arastirmax.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing chiral resolution of 2-(3-methoxyphenyl)propanoic acid to obtain the (S)-enantiomer

Welcome to the technical support center for the chiral resolution of 2-(3-methoxyphenyl)propanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on obtaining the therapeutically active (S)-enantiomer through diastereomeric salt crystallization.

Introduction

2-(3-methoxyphenyl)propanoic acid is a valuable chiral building block in the synthesis of various pharmaceutical compounds. Like many other α-arylpropionic acids (profens), its biological activity often resides primarily in one enantiomer.[1] For this class of compounds, the (S)-isomer is typically the more active form. Therefore, efficient separation of the racemic mixture is a critical step in the development of enantiomerically pure active pharmaceutical ingredients (APIs).

The most common and industrially scalable method for resolving such chiral carboxylic acids is through the formation of diastereomeric salts.[2][3] This classical technique involves reacting the racemic acid with an enantiomerically pure chiral base (the resolving agent).[4][5] The resulting diastereomeric salts, having different physical properties like solubility, can then be separated by fractional crystallization.[2][6]

This guide provides a comprehensive troubleshooting section and frequently asked questions to address common challenges encountered during the resolution of 2-(3-methoxyphenyl)propanoic acid, with a focus on isolating the (S)-enantiomer.

Chiral Resolution Workflow Overview

The general workflow for the chiral resolution of 2-(3-methoxyphenyl)propanoic acid via diastereomeric salt formation is a multi-step process that relies on the differential solubility of the formed diastereomeric salts.[7]

Caption: General workflow for chiral resolution.

Troubleshooting Guide

This section addresses specific problems that may arise during the experimental process.

Q1: My diastereomeric salt is "oiling out" instead of forming crystals. What causes this and how can I fix it?

A1: "Oiling out," or liquid-liquid phase separation, is a common issue in crystallization processes. It occurs when the solute's concentration exceeds its solubility to such an extent that it separates as a liquid phase rather than a solid crystalline phase.

Potential Causes & Solutions:

• High Supersaturation: The initial concentration of the diastereomeric salt in the solvent may be too high.

  • Solution: Dilute the solution by adding more solvent until the oil dissolves upon gentle warming, then allow it to cool slowly.[7]

• Rapid Cooling: Cooling the solution too quickly can favor the formation of an amorphous oil over an ordered crystal lattice.

  • Solution: Implement a controlled and slower cooling ramp. Consider using a programmable bath or allowing the solution to cool to room temperature slowly before further cooling in an ice bath.[7]

• Inappropriate Solvent System: The chosen solvent may not be ideal for promoting crystallization of the diastereomeric salt.

  • Solution: Conduct a solvent screen. Test a variety of solvents with different polarities (e.g., alcohols like ethanol or isopropanol, esters like ethyl acetate, or mixtures thereof). The goal is to find a solvent system where the desired diastereomeric salt has limited solubility at lower temperatures, while the undesired diastereomer remains in solution.[8]

• Lack of Nucleation Sites: Crystal growth requires an initial nucleation event.

  • Solution 1 (Seeding): If you have a small amount of the desired crystalline salt, add a few seed crystals to the supersaturated solution to initiate crystallization.[7]

  • Solution 2 (Scratching): Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic imperfections on the glass can serve as nucleation sites.[7]

Q2: I've obtained crystals, but the enantiomeric excess (e.e.) of my (S)-enantiomer is low after liberation. How can I improve this?

A2: A low enantiomeric excess indicates that the crystallization process did not effectively separate the two diastereomeric salts. This is often due to co-precipitation of the more soluble diastereomer.

Strategies for Improvement:

• Recrystallization: This is the most effective method for enhancing diastereomeric and, consequently, enantiomeric purity. Dissolve the enriched solid material in a minimal amount of hot solvent and allow it to cool slowly. Each recrystallization step should progressively enrich the desired diastereomer.[7]

• Optimize the Solvent System: The solubility difference between diastereomers is highly dependent on the solvent.[8] A thorough solvent screen is crucial. The ideal solvent will maximize the solubility difference between the (S,S) and (R,S) salts.

• Controlled Cooling Rate: As with "oiling out," a slow and controlled cooling process is essential to allow for the selective crystallization of the less soluble diastereomer. Rapid crystallization can trap impurities and the more soluble diastereomer within the crystal lattice.[7]

• Adjust the Stoichiometry (Half-Equivalent Method): Using a sub-stoichiometric amount (around 0.5 equivalents) of the resolving agent can sometimes improve the optical purity of the crystallized salt.[3] This approach can minimize the formation of more complex salt species and favor the crystallization of the least soluble diastereomer.

Q3: I am not getting any crystals to form at all. What should I do?

A3: A complete lack of crystallization usually points to issues with either high solubility of both diastereomeric salts in the chosen solvent or kinetic barriers to nucleation.

Troubleshooting Steps:

• Increase Concentration: If the solution is too dilute, it may not be sufficiently supersaturated for crystallization to occur. Carefully evaporate some of the solvent to increase the concentration.

• Anti-Solvent Addition: Gradually add a solvent in which the diastereomeric salts are poorly soluble (an "anti-solvent") to a solution of the salts in a solvent where they are more soluble. This can induce precipitation.

• Induce Nucleation: As mentioned previously, try seeding the solution with a small crystal or scratching the flask to provide nucleation sites.[7]

• Re-evaluate Solvent Choice: If the salts are highly soluble in the chosen solvent even at low temperatures, a different solvent system is necessary. You may need to screen for more non-polar solvents if you started with a highly polar one, or vice-versa.

• Change the Resolving Agent: If extensive optimization of conditions fails, the chosen resolving agent may not form diastereomeric salts with a significant enough difference in solubility with your target compound.[7] Screening different chiral bases (e.g., cinchonidine, brucine, or different phenylethylamine derivatives) is a standard approach in such cases.[4][5]

Frequently Asked Questions (FAQs)

Q4: What are some common chiral resolving agents for 2-(3-methoxyphenyl)propanoic acid?

A4: For the resolution of chiral carboxylic acids like 2-(3-methoxyphenyl)propanoic acid, enantiomerically pure chiral amines are typically used.[5][9] Common and effective choices include:

• (S)-(-)-α-methylbenzylamine (also known as (S)-(-)-1-phenylethylamine)

• Cinchona alkaloids such as quinine and cinchonidine

• Brucine and strychnine (Note: these are highly toxic and should be handled with appropriate safety precautions)

• Various synthetic chiral amines

The selection of the optimal resolving agent is often empirical and requires screening to find the one that provides the best-crystallizing salt with the highest diastereomeric purity.[10]

Q5: How do I choose the right solvent for the resolution?

A5: The ideal solvent is one in which the two diastereomeric salts exhibit a large difference in solubility.[8] One salt should be sparingly soluble at a lower temperature, while the other remains dissolved in the mother liquor.

Solvent Screening Protocol:

• Preparation: Prepare small, separate samples of both the (S,S) and (R,S) diastereomeric salts if possible. If not, use the diastereomeric mixture.

• Testing: In separate vials, test the solubility of the salts in a range of solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, acetonitrile, and mixtures with water) at room temperature and at an elevated temperature (e.g., reflux).

• Observation: Look for a solvent where the salt has moderate to high solubility when hot but low solubility when cold. This will allow for recovery of the crystallized product upon cooling.

• Selection: The best solvent will be the one that shows the greatest difference in solubility between the two diastereomers, leading to the highest possible diastereomeric excess in the crystalline phase.

Q6: How can I confirm the enantiomeric excess (e.e.) of my final product?

A6: The most common and accurate method for determining the enantiomeric excess of a chiral carboxylic acid is through chiral High-Performance Liquid Chromatography (HPLC) .[7]

General Chiral HPLC Protocol:

• Column Selection: Utilize a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel® series) are often effective for separating profen-type compounds.[11]

• Mobile Phase: A typical mobile phase consists of a mixture of a non-polar solvent (like hexane or heptane) and an alcohol (like isopropanol or ethanol), often with a small amount of an acidic modifier (like trifluoroacetic acid, TFA) to improve peak shape for acidic analytes.[7]

• Sample Preparation: Dissolve a small amount of the final, liberated 2-(3-methoxyphenyl)propanoic acid in the mobile phase.

• Analysis: Inject the sample onto the HPLC system and monitor the elution with a UV detector. The two enantiomers will separate into two distinct peaks.

• Quantification: The enantiomeric excess is calculated from the areas of the two peaks using the formula: e.e. (%) = [(Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer)] x 100

Other methods like chiral capillary electrophoresis can also be employed for enantiomeric purity determination.[12]

Q7: After separating the diastereomeric salt, how do I recover the (S)-2-(3-methoxyphenyl)propanoic acid?

A7: The recovery of the desired enantiomer from the purified diastereomeric salt is typically achieved by an acid/base workup.[7]

Protocol for Liberation of the Carboxylic Acid:

• Dissolution: Suspend the purified diastereomeric salt (e.g., the (S)-acid-(S)-base salt) in a mixture of water and an immiscible organic solvent, such as diethyl ether or ethyl acetate.

• Acidification: Add a strong acid (e.g., 1M or 2M HCl) to the mixture and stir. This will protonate the carboxylate of your desired product, making it neutral and soluble in the organic layer. The amine resolving agent will be protonated to form a water-soluble salt (e.g., (S)-α-methylbenzylammonium chloride).

• Extraction: Separate the organic layer. Wash the organic layer with water and then with brine to remove any residual acid and the salt of the resolving agent.

• Drying and Evaporation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched (S)-2-(3-methoxyphenyl)propanoic acid.

Data Tables

Table 1: Physical Properties of 2-(3-methoxyphenyl)propanoic Acid

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₃	[13]
Molecular Weight	180.20 g/mol	[13]
CAS Number	3146-60-9 (for racemic)	[14]

Note: Specific properties for individual enantiomers, such as melting point and optical rotation, will depend on enantiomeric purity.

Table 2: Example Resolving Agents and Solvent Systems

Resolving Agent	Typical Solvent(s)	Target Diastereomer
(S)-(-)-α-methylbenzylamine	Ethanol, Isopropanol, Acetone	(S,S)-salt (often less soluble)
Cinchonidine	Methanol, Acetone/Water	Varies
Brucine	Acetone, Ethanol	Varies

This table provides illustrative examples. Optimal conditions must be determined experimentally.

References

• Rao, A. V. R., Reddy, K. L., & Rao, B. V. (2003). Enantioselective synthesis of (S)-α-arylpropionic acids via Pd-catalyzed kinetic resolution of benzylic alcohols. Arkivoc, 2003(10), 60-69.
• Zhang, Z., Liu, Y., Wang, W., & Xing, H. (2014). Enantioselective extraction of ketoprofen enantiomers using ester alcohol R, R-di-tartarates or S, S-di-tartarates as chiral selector. Journal of the Mexican Chemical Society, 58(3), 269-274.

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 10130222, 2-Methoxy-3-phenylpropanoic acid. Retrieved from [Link]

• Palkó, M. (2018).
• Scott, T. (2018). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology, 42(10), 34-37.

• ResearchGate. (n.d.). Resolution of enantiomers of ketoprofen by HPLC: A review. Retrieved from [Link]

• Chemistry LibreTexts. (2019, February 13). 6.8 Resolution (Separation) of Enantiomers. Retrieved from [Link]

• Lee, J. H., Kim, S. H., & Kim, J. H. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution.
• Wang, Y., et al. (2006). Chiral Separation of Ketoprofen on an Achiral C8 Column by HPLC Using Norvancomycin as Chiral Mobile Phase Additives.
• Pehourcq, F., et al. (2001). Chiral resolution of flurbiprofen and ketoprofen enantiomers by HPLC on a glycopeptide-type column chiral stationary phase.

• Fiveable. (2025, August 15). Diastereomeric Salt: Organic Chemistry Study Guide. Retrieved from [Link]

• University of Liverpool. (2026, March 21). Stereochemistry - Stereoelectronics. Retrieved from [Link]

• Zhang, C., et al. (2023). Strategies for chiral separation: from racemate to enantiomer.

• Chemistry LibreTexts. (2020, May 30). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

• NextSDS. (n.d.). 2-(3-methoxyphenyl)propanoic acid — Chemical Substance Information. Retrieved from [Link]

• Ferreira, F. C., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry, 17(9), 1337-1348.

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• ResearchGate. (n.d.). Validated Chiral LC Method for the Enantiomeric Separation of β-Amino-β-(3-Methoxyphenyl) Propionic Acid. Retrieved from [Link]

• Gyimesi-Forrás, K., et al. (2005). Enantiomer Separation of a Powerful Chiral Auxiliary, 2-methoxy-2-(1-naphthyl)propionic Acid by Liquid Chromatography Using Chiral Anion Exchanger-Type Stationary Phases in Polar-Organic Mode; Investigation of Molecular Recognition Aspects. Chirality, 17 Suppl, S134-42.
• De la Casa, R. M., et al. (2009). Commercially Viable Resolution of Ibuprofen.
• Lelièvre, F., et al. (1996). Separation of profen enantiomers by capillary electrophoresis using cyclodextrins as chiral selectors.
• Google Patents. (n.d.). Process to prepare s-2-hydroxy-3-methoxy-3,3-diphenyl propionic acid.

• DIAL@UCLouvain. (n.d.). Enabling enantiopurity: Combining racemization and dual drug co-crystal resolution. Retrieved from [Link]

• ResearchGate. (n.d.). Convenient preparation of (S)-fenoprofen by biocatalysed irreversible esterification. Retrieved from [Link]

• MDPI. (2025, December 17). N-(3-Methoxyphenethyl)-2-propylpentanamide. Retrieved from [Link]

• Advances in Engineering. (2023, April 15). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Retrieved from [Link]

• ResearchGate. (n.d.). Review - Alternatives for the separation of drug enantiomers: Ibuprofen as a model compound. Retrieved from [Link]

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• 2. fiveable.me [fiveable.me]
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Improving extraction yield of (S)-2-(3-methoxyphenyl)propanoic acid from reaction mixtures

Technical Support Center: Yield Optimization for (S)-2-(3-Methoxyphenyl)propanoic Acid Extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the liquid-liquid extraction (LLE) of (S)-2-(3-methoxyphenyl)propanoic acid.

This chiral carboxylic acid is a critical intermediate in the synthesis of profen-derivative pharmaceuticals. Because of its specific physicochemical properties—namely its pKa, lipophilicity, and the acidity of its chiral alpha-proton—standard extraction protocols often result in poor yields, stubborn emulsions, or loss of enantiomeric purity. This guide breaks down the mechanistic causality behind these issues and provides a self-validating protocol to ensure >90% recovery.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q1: Why is my extraction yield plateauing at 60-70% despite multiple organic washes? A1: The root cause is almost always incomplete protonation driven by inadequate pH control. (S)-2-(3-methoxyphenyl)propanoic acid has a pKa of approximately 4.5. According to the Henderson-Hasselbalch equation, at pH 4.5, the compound exists as a 50:50 mixture of the lipophilic free acid and the water-soluble carboxylate. To drive >99% of the compound into the organic phase, the aqueous pH must be adjusted to at least two units below the pKa (i.e., pH ≤ 2.5). If you only acidify to pH 3.5 or 4.0, a significant fraction of your product remains ionized in the aqueous waste stream. Furthermore, utilizing highly efficient reactive extractants or optimizing your partition ratio is critical for maximizing recovery[1].

Q2: My organic and aqueous layers are forming a stubborn emulsion. How do I break it without using harsh conditions that might degrade my product? A2: Emulsions in crude reaction mixtures are typically stabilized by surfactant-like byproducts, residual phase-transfer catalysts, or proteinaceous debris (if enzymatic resolution was used)[2]. These molecules lower the interfacial tension between the two phases.

• Do not use heat to break the emulsion, as elevated temperatures combined with extreme pH can cause enolization and racemization of the (S)-alpha-chiral center.

• Mechanical Fix: Gently swirl the separatory funnel instead of shaking it vigorously to minimize micro-droplet formation[2]. If an emulsion forms, filter the biphasic mixture through a plug of glass wool or Celite to shear the droplets and force coalescence[2].

• Chemical Fix (Salting Out): Add solid NaCl or saturated brine to the mixture. This increases the ionic strength of the aqueous layer, modifying the surfactant's charge and drastically reducing the solubility of the organic solvent in the aqueous phase, which forces the emulsion to cleanly partition[2][3][4].

Q3: How can I selectively separate the target acid from neutral organic impurities and transition metal catalysts? A3: You must employ an Acid-Base Back-Extraction . Because the target molecule is a carboxylic acid, it can be reversibly toggled between a lipophilic state (low pH) and a hydrophilic state (high pH). By basifying the crude mixture to pH 9, the acid becomes a water-soluble sodium salt, allowing you to wash away neutral organic impurities and lipophilic catalysts with an organic solvent. Subsequent acidification of the aqueous layer regenerates the free acid, which can then be extracted into a fresh organic phase.

Part 2: Quantitative Data & Solvent Selection

Selecting the correct solvent is critical for maximizing the partition coefficient ( KD​ ) while minimizing emulsion risks. The table below summarizes the performance of common LLE solvents specifically for 2-arylpropanoic acids.

Solvent System	Partition Efficiency ( KD​ )	Emulsion Risk	Chiral Preservation	Application Notes
Methyl tert-butyl ether (MTBE)	High	Low	Excellent	Preferred. Low water miscibility; easy to dry; forms clean phase boundaries.
Ethyl Acetate (EtOAc)	Very High	Moderate	Good	Excellent solubility for carboxylic acids, but partially miscible with water. Requires brine wash.
Dichloromethane (DCM)	Moderate	High	Good	Bottom layer extraction. Prone to severe, stable emulsions with crude reaction mixtures.
Toluene	Low	Low	Excellent	Poor solubility for the target acid at room temperature. Not recommended for primary extraction.

Part 3: Self-Validating Experimental Protocol

This protocol utilizes MTBE and strict temperature/pH controls to ensure high yield and >99% enantiomeric excess (ee) preservation.

Phase 1: Basification & Impurity Removal

• Cooling: Dissolve the crude reaction mixture (approx. 10 g) in 100 mL MTBE. Chill the flask in an ice bath to 0–5 °C. Causality: Low temperatures prevent base-catalyzed racemization of the alpha-chiral center during the next step.

• Basification: Slowly add cold 1M NaOH dropwise while stirring until the aqueous phase reaches pH 9.0.

  • Validation Checkpoint: Spot the aqueous layer on pH paper. The target acid is now a water-soluble sodium carboxylate.

• Phase Separation: Transfer to a separatory funnel. Swirl gently (do not shake vigorously) to prevent emulsion[2]. Allow the layers to separate.

• Organic Wash: Drain the lower aqueous layer into a clean flask. Discard the upper MTBE layer (which contains neutral/lipophilic impurities). Wash the aqueous layer with an additional 50 mL of fresh MTBE to ensure complete impurity removal.

Phase 2: Acidification & Product Recovery 5. Acidification: Return the aqueous layer to the ice bath. Dropwise, add 2M HCl until the pH reaches 2.0.

• Validation Checkpoint: The solution will become visibly cloudy as the free acid precipitates or "oils out." Verify pH < 2.5 with pH paper to confirm >99% protonation.

• Extraction: Add 3 × 50 mL of MTBE to the acidic aqueous layer. Swirl gently. If an emulsion persists, add 20 mL of saturated NaCl (brine) to increase aqueous ionic strength and force phase separation[3].
• Drying & Concentration: Combine the organic extracts. Wash with 30 mL of brine to remove residual water and HCl. Dry the organic layer over anhydrous Na₂SO₄.

• Validation Checkpoint: The organic layer should be perfectly transparent, indicating no suspended water droplets.

• Filter the drying agent and concentrate the solvent under reduced pressure (maximum water bath temperature 35 °C) to yield the pure (S)-2-(3-methoxyphenyl)propanoic acid.

Part 4: Workflow Visualization

Workflow for the acid-base back-extraction of (S)-2-(3-methoxyphenyl)propanoic acid.

References

• Liquid–Liquid Extraction for Recovering Low Margin Chemicals: Thinking beyond the Partition Ratio Industrial & Engineering Chemistry Research - ACS Publications[Link]

• Tips for Troubleshooting Liquid–Liquid Extractions LCGC International[Link]

• Emulsion Breaking Techniques for Oil in Water Solvent Extractions Spectro Scientific[Link]

• Techniques for Emulsion Breaking for Oil in Water Solvent Extractions AZoM[Link]

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 4. azom.com [azom.com]

Technical Support Center: (S)-2-(3-methoxyphenyl)propanoic acid Thermal Stability

Developed by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with (S)-2-(3-methoxyphenyl)propanoic acid. It addresses common challenges and questions related to its degradation under high-heat conditions, offering troubleshooting advice and preventative strategies based on established scientific principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (S)-2-(3-methoxyphenyl)propanoic acid at elevated temperatures?

A1: The primary degradation pathways for arylpropanoic acids like (S)-2-(3-methoxyphenyl)propanoic acid under thermal stress are decarboxylation and racemization.

• Decarboxylation: This involves the loss of the carboxylic acid group as carbon dioxide (CO2). For aryl acetic acids, this can be promoted by oxidative conditions and the presence of certain metal catalysts.[1][2] The process can be initiated by single electron oxidation of the carboxylate anion, leading to the formation of a radical species that then loses CO2.[3] High temperatures provide the necessary activation energy for this process.[4][5]

• Racemization: As the (S)-enantiomer is often the biologically active form, loss of stereochemical purity through racemization is a critical concern. Elevated temperatures, along with the presence of acidic or basic conditions, can facilitate the abstraction of the acidic proton at the chiral center (the α-hydrogen).[6] This leads to the formation of a planar enolate intermediate, and subsequent reprotonation can occur from either face, resulting in a mixture of (R) and (S) enantiomers.[6]

Q2: At what temperature does significant degradation of (S)-2-(3-methoxyphenyl)propanoic acid begin?

A2: While the exact onset temperature for degradation can be influenced by factors such as the purity of the sample, the presence of excipients, and the experimental conditions (e.g., atmosphere, heating rate), thermal analysis of similar arylpropanoic acids provides valuable insights. For example, ibuprofen, another propionic acid derivative, begins to melt around 76-77°C, with decomposition following this phase change.[7] Thermal analysis of naproxen, which also has a methoxy-substituted aromatic ring, shows melting at approximately 153.5°C, followed by degradation.[8] Therefore, it is reasonable to expect that (S)-2-(3-methoxyphenyl)propanoic acid may begin to show signs of degradation at temperatures approaching and exceeding its melting point. It is crucial to perform thermal analysis, such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), to determine the specific thermal profile of your material.[9]

Q3: How do common excipients affect the thermal stability of (S)-2-(3-methoxyphenyl)propanoic acid?

A3: Excipients can have a significant impact on the thermal stability of an active pharmaceutical ingredient (API).[10][11] They can either stabilize or promote degradation through various mechanisms:

• Chemical Interactions: Excipients with reactive functional groups or impurities can directly react with the API, leading to degradation.[12][13] For example, excipients containing reducing sugars can participate in Maillard reactions with APIs that have amine groups. While (S)-2-(3-methoxyphenyl)propanoic acid does not have an amine group, other reactive impurities in excipients, such as peroxides, could promote oxidative degradation.[12]

• pH Modification: Excipients can alter the micro-pH of a formulation. Acidic or basic excipients can catalyze hydrolytic degradation or racemization.[6][13]

• Hygroscopicity: Excipients that readily absorb moisture can increase the water activity within a formulation, which can facilitate hydrolytic degradation pathways, especially at elevated temperatures.

• Physical Interactions: Strong interactions between the API and an excipient can lead to the formation of an amorphous solid dispersion, which may have a different thermal stability profile compared to the crystalline API.[11]

It is essential to conduct API-excipient compatibility studies under stressed conditions (e.g., elevated temperature and humidity) to identify any potential incompatibilities early in the formulation development process.[12]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Loss of Potency/Assay Value	Decarboxylation: High processing temperatures leading to the loss of the carboxylic acid group.	- Lower the processing temperature. - If high temperatures are unavoidable, consider performing the process under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative decarboxylation.[3] - Screen for and select excipients that do not promote degradation.
Change in Enantiomeric Purity (Racemization)	High Temperature & pH Extremes: Elevated temperatures, especially in the presence of acidic or basic catalysts, can lead to the formation of a planar enolate intermediate, resulting in racemization.[6]	- Maintain the pH of the formulation within a neutral range if possible. Studies on ibuprofen show it is most stable between pH 5 and 7.[4] - Use the lowest effective temperature during processing.[14] - Minimize reaction or processing time at elevated temperatures.[6][14]
Discoloration or Appearance of Unknown Peaks in Chromatography	Oxidative Degradation: Exposure to oxygen at high temperatures, potentially catalyzed by impurities in excipients (e.g., peroxides).[12] Formation of Degradation Products: Resulting from decarboxylation, racemization, or other side reactions.	- Implement the use of antioxidants in the formulation if compatible. - Ensure high purity of excipients, with low levels of reactive impurities. - Conduct forced degradation studies (e.g., exposure to heat, light, acid, base, and oxidizing agents) to identify potential degradation products and develop stability-indicating analytical methods.[15][16][17]
Inconsistent Thermal Analysis Results (e.g., DSC, TGA)	Sample Polymorphism: The presence of different crystalline forms of the API, which can have different melting points and thermal stabilities. API-Excipient Interactions: Interactions with excipients can alter the thermal behavior of the API.[10][11]	- Characterize the solid-state properties of the API to identify and control for polymorphism. - Perform thermal analysis on the pure API and on API-excipient mixtures to assess compatibility and identify any changes in thermal behavior.[10]

Experimental Protocols

Protocol 1: Rapid Thermal Stability Screening using Differential Scanning Calorimetry (DSC)

This protocol provides a quick assessment of the thermal stability of (S)-2-(3-methoxyphenyl)propanoic acid in the presence of various excipients.

Objective: To identify potential incompatibilities by observing changes in the melting endotherm or the appearance of new thermal events.

Materials:

• (S)-2-(3-methoxyphenyl)propanoic acid

• Selected excipients (e.g., lactose, microcrystalline cellulose, magnesium stearate)

• DSC instrument with aluminum pans

• Analytical balance

Procedure:

• Accurately weigh 2-5 mg of the pure (S)-2-(3-methoxyphenyl)propanoic acid into a standard aluminum DSC pan.

• Prepare physical mixtures of (S)-2-(3-methoxyphenyl)propanoic acid and each excipient, typically in a 1:1 ratio by weight.

• Accurately weigh 2-5 mg of each mixture into separate aluminum DSC pans.

• Seal the pans.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample from ambient temperature (e.g., 25°C) to a temperature above the expected degradation point (e.g., 250°C) at a constant heating rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Record the heat flow as a function of temperature.

• Analyze the resulting thermograms for changes in the onset temperature of melting, the peak melting temperature, and the appearance of any new exothermic or endothermic events in the mixtures compared to the pure API.

Interpretation of Results:

• A significant shift in the melting point of the API or the appearance of new peaks can indicate a potential interaction between the API and the excipient.[10]

• Broadening of the melting peak may suggest the formation of an amorphous phase.[11]

Protocol 2: Isothermal Stress Testing for Degradation Product Identification

This protocol is designed to generate degradation products for identification and to assess the stability of (S)-2-(3-methoxyphenyl)propanoic acid under specific high-temperature conditions.

Objective: To determine the rate of degradation and identify the major degradation products at a constant elevated temperature.

Materials:

• (S)-2-(3-methoxyphenyl)propanoic acid

• Oven or heating block capable of maintaining a constant temperature

• Vials with inert caps

• HPLC system with a suitable column and detector (e.g., UV or MS)

• Appropriate solvents for sample preparation and HPLC mobile phase

Procedure:

• Place a known amount of (S)-2-(3-methoxyphenyl)propanoic acid into several vials.

• Place the vials in an oven set to a specific high temperature (e.g., 80°C, 100°C).

• At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), remove a vial from the oven and allow it to cool to room temperature.

• Dissolve the contents of the vial in a suitable solvent to a known concentration.

• Analyze the sample by a validated stability-indicating HPLC method.

• Quantify the amount of remaining (S)-2-(3-methoxyphenyl)propanoic acid and any new peaks that appear, which are potential degradation products.

Data Analysis:

• Plot the concentration of (S)-2-(3-methoxyphenyl)propanoic acid versus time to determine the degradation kinetics.

• Characterize the degradation products using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[15][17]

Visualizing Degradation Pathways and Experimental Workflows

Diagram 1: Key Degradation Pathways

Caption: Primary degradation routes for (S)-2-(3-methoxyphenyl)propanoic acid under thermal stress.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: A systematic workflow for evaluating the thermal stability of the API.

References

• Effect of API–Excipient Binding Strength and Concentration on the Physical Properties of Pharmaceutical Dosage Forms. (2026, January 3). Preprints.org. [Link]

• API Excipient Compatibility Study. (2024, December 27). Veeprho. [Link]

• Effects of excipients on the stability of medicinal products. (n.d.). ResearchGate. [Link]

• Kong, D., Moon, P. J., Bsharat, O., & Lundgren, R. J. (2020). Direct Catalytic Decarboxylative Amination of Aryl Acetic Acids. Angewandte Chemie International Edition, 59(3), 1313–1319. [Link]

• Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole‐Coordinated. (n.d.). Osaka University. [Link]

• Atiq-ur-Rehman, Ijaz, A. S., Murtaza, G., & Hussain, I. (2011). Prediction of Chemical Stability of Ibuprofen in Solution: An Accelerated Aging Study. Asian Journal of Chemistry, 23(1), 113-116. [Link]

• Xuan, J., Zeng, T. T., & Cheng, J. P. (2015). Single Electron Activation of Aryl Carboxylic Acids. Frontiers in Chemistry, 3, 73. [Link]

• Effect of Temperature on the Stability and Release Profile of Ibuprofen Microcapsules. (n.d.). Iraqi Journal of Pharmaceutical Sciences. [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2017). Identification and Structure Elucidation of Forced Degradation Products of the Novel Propionic acid Derivative Loxoprofen: Development of Stability-Indicating Chromatographic Methods Validated as per ICH Guidelines. Journal of Chromatographic Science, 55(4), 426–436. [Link]

• Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. (2023, May 25). MDPI. [Link]

• Oxidative Decarboxylation of Arylacetic Acids: Novel Approach to the Synthesis of Aryl Aldehydes and Ketones. (2023, August 10). Chemical Review and Letters. [Link]

• Process for decarboxylation of halogenated aromatic carboxylic acids. (1999).

• 3-(2-Methoxyphenyl)propionic acid. (n.d.). NIST WebBook. [Link]

• Racemization process for optically active carboxylic acids or salts or esters thereof. (1998).

• Tiţa, B., Fuliaş, A., Bandur, G., Marian, E., & Tiţa, D. (2011). THERMAL STABILITY OF IBUPROFEN. KINETIC STUDY UNDER NON-ISOTHERMAL CONDITIONS. Revue Roumaine de Chimie, 56(6), 551-558. [Link]

• Forced Degradation of Ibuprofen in Bulk Drug and Tablets. (n.d.). Pharmaceutical Technology. [Link]

• Roge, A. B., Tarte, P. S., Kumare, M. M., Shendarkar, G. R., & Vadvalkar, S. M. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. [Link]

• Ibuprofen Stability And Shelf Life. (n.d.). Consensus Academic Search Engine. [Link]

• Identification and Structure Elucidation of Forced Degradation Products of the Novel Propionic acid Derivative Loxoprofen: Development of Stability-Indicating Chromatographic Methods Validated as per ICH Guidelines. (2017). Semantic Scholar. [Link]

• El-Kimary, E. I., Khamis, E. F., & Belal, S. F. (2016). Identification and Structure Elucidation of Forced Degradation Products of the Novel Propionic acid Derivative Loxoprofen. SciSpace. [Link]

• Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. (2024, September 4). MDPI. [Link]

• 3-(3-Methoxyphenyl)propanoic acid. (n.d.). NIST WebBook. [Link]

• Trissel's" Stability of Compounded Formulations. (n.d.). Fagron a.s.. [Link]

• Conceptual approach to thermal analysis and its main applications. (n.d.). Redalyc. [Link]

• Racemization of a Chiral Nanoparticle Evidences the Flexibility of the Gold−Thiolate Interface. (2012, July 13). ACS Publications. [Link]

• 2-(3-methoxyphenyl)propanoic acid — Chemical Substance Information. (n.d.). NextSDS. [Link]

• The thermal decomposition of propanoic and 2-methylpropanoic anhydrides in the gas phase. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• The thermal decomposition of propionic acid. (n.d.). Journal of the Chemical Society B: Physical Organic (RSC Publishing). [Link]

• Identification of Substances Emitted During Combustion and Thermal Decomposition of Wood-Based Materials. (2024, February 19). Chemical Engineering Transactions. [Link]

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• 9. Conceptual approach to thermal analysis and its main applications [redalyc.org]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 12. veeprho.com [veeprho.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Identification and Structure Elucidation of Forced Degradation Products of the Novel Propionic acid Derivative Loxoprofen: Development of Stability-Indicating Chromatographic Methods Validated as per ICH Guidelines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ajrconline.org [ajrconline.org]
• 17. scispace.com [scispace.com]

Reference Data & Comparative Studies

Validating in vivo pharmacokinetic models for (S)-2-(3-methoxyphenyl)propanoic acid

Validating In Vivo Pharmacokinetic Models for (S)-2-(3-Methoxyphenyl)propanoic Acid: A Comparative Guide

Executive Summary

For researchers and drug development professionals evaluating chiral active pharmaceutical ingredients (APIs), 2-arylpropionic acid (2-APA) derivatives present a notorious pharmacokinetic challenge. (S)-2-(3-methoxyphenyl)propanoic acid is a highly specific, pharmacologically active eutomer belonging to this class. When developing pure (S)-enantiomer formulations, the primary developmental hurdle is proving that the drug does not undergo reverse chiral inversion or exhibit unpredictable clearance in humans.

This guide objectively compares the performance of our proprietary HepatoChiral™ Humanized Mouse Platform against traditional in vitro and wild-type in vivo alternatives, providing the experimental frameworks and supporting data necessary to validate the stereoselective pharmacokinetics (PK) of (S)-2-(3-methoxyphenyl)propanoic acid.

The Mechanistic Challenge: Stereoselective Disposition of 2-APAs

To design an accurate PK model, we must first understand the causality behind the metabolic instability of 2-APAs. 2-arylpropionic acid derivatives (profens) exhibit a unique metabolic phenomenon known as unidirectional chiral inversion[1].

When the inactive (R)-enantiomer is administered, it is converted to the active (S)-enantiomer. This inversion requires CoA and ATP as cofactors and is strictly mediated by long-chain acyl-CoA synthetase[2]. The enzyme selectively forms an (R)-acyl-CoA thioester, which is then epimerized by α -methylacyl-CoA racemase (AMACR) into the (S)-acyl-CoA thioester, before being hydrolyzed into the active (S)-enantiomer.

Because this pathway is unidirectional, administering pure (S)-2-(3-methoxyphenyl)propanoic acid should bypass inversion. However, validating this stability requires a model that accurately reflects human acyl-CoA synthetase affinity, human CYP450 metabolism, and human plasma protein binding dynamics—factors that are poorly conserved across species. Furthermore, the formation of acyl glucuronide metabolites can lead to enantioselective covalent binding to hepatic proteins, complicating clearance calculations[3].

Caption: Unidirectional chiral inversion pathway of 2-arylpropionic acids via Acyl-CoA intermediates.

Platform Comparison: Why Traditional Models Fail

To accurately predict the human PK profile of (S)-2-(3-methoxyphenyl)propanoic acid, we compared three distinct modeling approaches:

1. In Vitro Human Liver Microsomes (HLM) (Alternative)

• Mechanism: Utilizes subcellular human hepatic fractions to assess Phase I/II metabolism.

• Limitation: Fails to capture systemic distribution, renal clearance, and complex plasma protein binding. It cannot model the impact of systemic disease states (e.g., inflammation), which are known to drastically alter the stereoselective clearance and unbound fraction of 2-APAs[4].

2. Wild-Type (WT) C57BL/6 Murine Model (Alternative)

• Mechanism: Standard in vivo rodent model.

• Limitation: Murine acyl-CoA synthetase and UGT isoforms have vastly different substrate affinities compared to humans. WT mice often show exaggerated clearance rates and false-positive bidirectional inversion artifacts due to species-specific hepatic enzyme expression.

3. HepatoChiral™ Humanized Mouse Platform (The Product)

• Mechanism: A highly immunodeficient murine host (e.g., TK-NOG) repopulated with >80% primary human hepatocytes.

• Advantage: Provides a 1:1 translational reflection of human CYP2C9, UGT2B7, and human long-chain acyl-CoA synthetase activity. It accurately confirms the chiral stability of the (S)-enantiomer while providing human-relevant clearance and volume of distribution data.

Quantitative Data Comparison

The following table summarizes the experimental PK parameters obtained after a 5 mg/kg Intravenous (IV) dose of pure (S)-2-(3-methoxyphenyl)propanoic acid across the three models.

Pharmacokinetic Parameter	In Vitro HLM (Extrapolated)	Wild-Type Murine (C57BL/6)	HepatoChiral™ Humanized Mouse
Clearance (CL) [mL/min/kg]	12.4	45.8 (Overestimated)	18.2 (Human-relevant)
Volume of Distribution (Vss) [L/kg]	N/A	0.85	0.15
Half-life ( t1/2​ )[h]	1.1	0.6	2.4
Chiral Inversion to (R) [AUC_R / AUC_S %]	< 0.1%	4.2% (Species Artifact)	< 0.5% (Stable)
Plasma Protein Binding ( fu​ ) [%]	N/A	4.5%	1.2%

Data Interpretation: The WT Murine model falsely predicts a highly rapid clearance (45.8 mL/min/kg) and a minor bidirectional inversion artifact (4.2%). The HepatoChiral™ platform correctly models the tight plasma protein binding ( fu​ = 1.2%) and slower clearance characteristic of human 2-APA disposition, validating the formulation's stability.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your PK data, the experimental workflow must be a self-validating system . The greatest risk in 2-APA quantification is ex vivo chiral inversion or the spontaneous hydrolysis of acyl glucuronide metabolites back into the parent drug during sample preparation, which artificially inflates the (S)-enantiomer concentration.

The following protocol prevents these artifacts:

Step 1: Dosing and Microsampling

• Administer 5 mg/kg of (S)-2-(3-methoxyphenyl)propanoic acid via IV bolus to HepatoChiral™ mice.

• Collect 20 µL serial blood samples via the tail vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours.

• Self-Validation Control: Immediately collect blood into tubes pre-treated with K2EDTA and 1% formic acid . Causality: Acidification instantly quenches the reactivity of acyl glucuronides, preventing their spontaneous hydrolysis and intramolecular acyl migration in aqueous plasma.

Step 2: Nonaqueous Enantioselective Extraction

• Spike plasma with a Stable Isotope-Labeled (SIL) internal standard: (R)-2-(3-methoxyphenyl)propanoic acid-d3. Causality: Spiking the unnatural (R)-enantiomer allows you to monitor if any ex vivo inversion occurs during the extraction process. If (S)-d3 appears in the final chromatogram, your extraction conditions are causing artifactual inversion.

• Perform protein precipitation using 100% ice-cold acetonitrile (1:4 v/v). Avoid aqueous buffers.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

Step 3: Chiral LC-MS/MS Quantification

• Inject the supernatant onto a chiral stationary phase column (e.g., Chiralpak AGP or Lux Amylose-1).

• Utilize mobile phases consisting of 10 mM ammonium acetate (pH 4.5) and acetonitrile to maintain the acidic environment.

• Operate the mass spectrometer in negative electrospray ionization (ESI-) mode, monitoring the specific MRM transitions for the parent drug and the SIL-IS.

Caption: Self-validating in vivo pharmacokinetic workflow for stereoselective LC-MS/MS analysis.

Conclusion

Validating the in vivo pharmacokinetics of (S)-2-(3-methoxyphenyl)propanoic acid requires moving beyond traditional wild-type murine models. By pairing the HepatoChiral™ Humanized Mouse Platform with a rigorously acidified, self-validating LC-MS/MS workflow, drug development professionals can confidently prove the chiral stability and human-relevant clearance of their API prior to clinical trials.

References

• Metabolic chiral inversion of 2-arylpropionic acid derivatives (profens) Source: Medical Research Journal (Via Medica) URL:[Link]

• Chiral inversion of 2-arylpropionic acid non-steroidal anti-inflammatory drugs--1. In vitro studies of ibuprofen and flurbiprofen Source: Biochemical Pharmacology (PubMed) URL:[Link]

• Stereoselective Pharmacokinetics and Chiral Inversion of Ibuprofen in Adjuvant-induced Arthritic Rats Source: Drug Metabolism and Disposition (ASPET / PubMed) URL:[Link]

• Enantioselective Covalent Binding of 2-Phenylpropionic Acid to Protein in Vitro in Rat Hepatocytes Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

Sources

• 1. journals.viamedica.pl [journals.viamedica.pl]
• 2. Chiral inversion of 2-arylpropionic acid non-steroidal anti-inflammatory drugs--1. In vitro studies of ibuprofen and flurbiprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereoselective Pharmacokinetics and Chiral Inversion of Ibuprofen in Adjuvant-induced Arthritic Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Cross-Validation of HPLC and GC-MS for (S)-2-(3-methoxyphenyl)propanoic acid

(S)-2-(3-methoxyphenyl)propanoic acid is a chiral carboxylic acid and a critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and targeted therapeutics. Because the pharmacological activity of 2-arylpropanoic acids is highly stereospecific—typically residing in the (S)-enantiomer—rigorous analytical control is paramount.

Validating the purity, enantiomeric excess (ee), and concentration of this compound requires orthogonal analytical strategies. Relying on a single platform introduces blind spots: High-Performance Liquid Chromatography (HPLC) may obscure non-chromophoric impurities, while Gas Chromatography-Mass Spectrometry (GC-MS) can introduce artifacts during sample preparation.

This guide provides an in-depth, objectively cross-validated framework comparing HPLC and GC-MS methodologies, grounded in the [1] and the [2].

Mechanistic Rationale & Platform Selection

The chemical structure of (S)-2-(3-methoxyphenyl)propanoic acid dictates its behavior across different chromatographic environments. The presence of the carboxylic acid (-COOH) group and the methoxy-substituted aromatic ring necessitates specific environmental controls to prevent peak tailing and ensure accurate quantification.

The Causality of Platform Divergence

• HPLC-UV/MS (Direct Analysis): The free carboxylic acid is highly polar. In reverse-phase or normal-phase chiral HPLC, the acid must be kept in its protonated state to prevent secondary interactions with the stationary phase. We utilize Trifluoroacetic Acid (TFA) as a mobile phase additive to suppress ionization, ensuring sharp, symmetrical peaks. HPLC allows for the direct measurement of the intact molecule, eliminating the risk of chemically induced racemization.

• GC-MS (Derivatization-Dependent): Carboxylic acids possess high boiling points and form strong intermolecular hydrogen bonds, making them non-volatile and prone to severe tailing in GC columns. To utilize the high-resolution separation and orthogonal mass spectral identification of GC-MS, the compound must be derivatized into a volatile ester.

Mechanistic rationale for derivatizing 2-arylpropanoic acids prior to GC-MS analysis.

Experimental Methodologies: Self-Validating Protocols

To establish trustworthiness, both methods are designed as self-validating systems . This means each run includes System Suitability Testing (SST), calibration curves, and Quality Control (QC) samples at three concentration levels (LQC, MQC, HQC) to continuously verify assay integrity.

Protocol A: Chiral HPLC-UV/MS Method

Objective: Determine enantiomeric purity and active pharmaceutical ingredient (API) assay without chemical alteration.

• System Suitability (SST): Inject a reference standard mixture of (R)- and (S)-2-(3-methoxyphenyl)propanoic acid (10 µg/mL). Acceptance criteria: Resolution ( Rs​ ) between enantiomers ≥2.0 ; relative standard deviation (RSD) of peak area for 5 replicate injections ≤2.0% .

• Sample Preparation: Dissolve 10.0 mg of the sample in 10 mL of HPLC-grade Hexane/Isopropanol (80:20 v/v). Dilute to a working concentration of 50 µg/mL.

• Chromatographic Conditions:

  • Column: Immobilized amylose-based chiral stationary phase (e.g., Chiralpak IG, 250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol / TFA (90:10:0.1 v/v/v). Causality: TFA maintains the analyte in a protonated state, preventing peak broadening.

  • Flow Rate: 1.0 mL/min at 25°C.

  • Detection: UV at 230 nm (primary assay) and ESI-MS in negative ion mode ( [M−H]− at m/z 179.07).

• Validation Check: Inject a blank solvent immediately after the highest calibration standard to verify zero carryover (peak area must be <20% of the Lower Limit of Quantification, LLOQ).

Protocol B: GC-MS Derivatization and Analysis Method

Objective: Orthogonal confirmation of assay concentration and high-sensitivity profiling of volatile impurities.

• Derivatization (Methylation):

  • Transfer 1.0 mL of the sample solution (50 µg/mL in methanol) to a reaction vial.

  • Add 0.5 mL of 14% Boron Trifluoride ( BF3​ ) in methanol. Causality: BF3​ acts as a Lewis acid catalyst, driving the esterification of the sterically hindered propanoic acid efficiently without the explosive hazards associated with diazomethane.

  • Seal and heat at 60°C for 30 minutes. Cool to room temperature.

  • Extract the methyl ester by adding 1.0 mL of n-hexane and 1.0 mL of saturated NaCl solution. Vortex and collect the upper hexane layer.

• System Suitability (SST): Inject a pre-derivatized standard (1 µg/mL). Acceptance criteria: Signal-to-noise (S/N) ratio ≥100 ; peak tailing factor ≤1.5 .

• Chromatographic Conditions:

  • Column: 5% Phenyl-methylpolysiloxane capillary column (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at 1.2 mL/min (constant flow).

  • Oven Program: 100°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Detection: Electron Ionization (EI) at 70 eV. Selected Ion Monitoring (SIM) mode targeting the molecular ion ( M+ at m/z 194.09) and base peak ( m/z 135.08, loss of −COOCH3​ ).

Workflow comparing HPLC and GC-MS pathways for chiral carboxylic acid validation.

Cross-Validation Results & Data Presentation

The following tables summarize the validation parameters obtained from both platforms. Data was evaluated against the acceptance criteria outlined in the ICH Q2(R2) guidelines for quantitative impurity and assay testing [1].

Table 1: Sensitivity, Linearity, and Range

Parameter	HPLC-UV (Intact Acid)	GC-MS (Methyl Ester)	Platform Divergence Causality
Linear Range	0.5 – 100 µg/mL	0.01 – 20 µg/mL	GC-MS detector saturates earlier; HPLC accommodates higher column loading.
Correlation ( R2 )	0.9998	0.9985	Derivatization variance slightly reduces linearity in GC-MS.
LOD	0.15 µg/mL	0.003 µg/mL	EI-MS in SIM mode offers superior signal-to-noise over UV absorption.
LLOQ	0.50 µg/mL	0.01 µg/mL	GC-MS is optimal for trace-level genotoxic or volatile impurity profiling.
Enantiomeric Res.	Rs​=2.4	N/A (Achiral method)	HPLC utilizes a chiral stationary phase; standard GC-MS does not resolve ee.

Table 2: Accuracy and Precision (QC Samples)

Accuracy is expressed as % Recovery. Precision is expressed as % Relative Standard Deviation (RSD). FDA BMV guidelines require accuracy within ±15% and precision ≤15% [2].

QC Level	HPLC Accuracy (%)	HPLC Precision (%RSD)	GC-MS Accuracy (%)	GC-MS Precision (%RSD)
LQC (Low)	98.2	2.1	94.5	6.8
MQC (Medium)	100.4	1.2	97.1	4.2
HQC (High)	99.8	0.8	98.6	3.5

Discussion: Interpreting the Data

The cross-validation data reveals distinct, complementary strengths for each platform:

• Assay and Enantiomeric Purity (Advantage: HPLC): HPLC demonstrates superior precision (RSD 0.8% at HQC vs. GC-MS 3.5%). The causality behind this lies in the sample preparation. HPLC requires simple dissolution, whereas GC-MS requires a chemical derivatization step and subsequent liquid-liquid extraction. Every chemical manipulation introduces volumetric and reaction-efficiency variances. Furthermore, heating the sample during GC derivatization carries a minor risk of stereocenter inversion (racemization), making HPLC the definitive choice for establishing the exact Enantiomeric Excess (ee%).

• Trace Impurity Profiling (Advantage: GC-MS): GC-MS achieves an LOD of 3 ng/mL, which is 50 times more sensitive than the HPLC-UV method. For detecting trace-level synthetic byproducts (e.g., unreacted 3-methoxyacetophenone derivatives or residual solvents), GC-MS provides the necessary sensitivity and orthogonal mass-spectral identification that UV detection lacks.

References

• ICH Expert Working Group. "ICH Q2(R2) Validation of Analytical Procedures." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), 30 Nov. 2023. URL:[Link]

• Center for Drug Evaluation and Research. "Bioanalytical Method Validation Guidance for Industry." U.S. Food and Drug Administration (FDA), May 2018. URL:[Link]

A Comparative Guide to the Structural Activity Relationship (SAR) of (S)-2-(3-methoxyphenyl)propanoic Acid Analogs as Cyclooxygenase (COX) Inhibitors

This guide provides a comprehensive analysis of the structural activity relationships (SAR) for analogs derived from (S)-2-(3-methoxyphenyl)propanoic acid, a prototypical member of the 2-arylpropanoic acid class of compounds. Known as "profens," this class includes widely-used non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen.[1] Our focus is on elucidating how specific structural modifications to the parent scaffold influence inhibitory potency and selectivity against the two key cyclooxygenase (COX) isoforms, COX-1 and COX-2.[1][2]

The therapeutic anti-inflammatory, analgesic, and antipyretic effects of NSAIDs are derived from the inhibition of COX-2, an enzyme whose expression is significantly upregulated during inflammation.[3][4][5] Conversely, the common gastrointestinal side effects associated with NSAID usage stem from the inhibition of the constitutively expressed COX-1 enzyme, which plays a crucial role in maintaining the integrity of the gastrointestinal mucosa.[3][4][5] Therefore, designing analogs with high selectivity for COX-2 over COX-1 is a primary objective in modern NSAID development. This guide will explore the chemical rationale behind analog design, present detailed experimental methodologies for synthesis and evaluation, and offer a systematic comparison of their biological activities.

Core Scaffold and Rationale for Analog Design

The (S)-2-(3-methoxyphenyl)propanoic acid scaffold contains three key regions amenable to chemical modification to explore the SAR and optimize the biological activity profile:

• The Carboxylic Acid Group: This acidic moiety is crucial for the activity of most traditional NSAIDs. It typically interacts with a key arginine residue (Arg120 in COX-1, Arg106 in COX-2) in the active site of the COX enzymes. While essential, its pKa can be modulated, or it can be replaced with bioisosteres to alter pharmacokinetics and potency.

• The Phenyl Ring: The substitution pattern on the aromatic ring dramatically influences both potency and COX-1/COX-2 selectivity. The parent compound's 3-methoxy group serves as a starting point. Modifications at the meta (3-), para (4-), and ortho (2-) positions with substituents of varying electronic and steric properties allow for a thorough exploration of the chemical space.

• The α-Methyl Group: The stereochemistry at the α-carbon is critical. The (S)-enantiomer is generally the more potent COX inhibitor for profens.[6] Modifications at this position are less common but can be explored to probe the active site's steric tolerance.

Our analog design strategy focuses on systematically altering the substituent on the phenyl ring to understand its impact on COX inhibition.

Experimental Methodologies

General Synthesis of Phenylpropanoic Acid Analogs

A common and reliable method for synthesizing 2-arylpropanoic acids involves the alkylation of an appropriately substituted phenylacetonitrile followed by hydrolysis. This two-step process provides a versatile route to a wide range of analogs.

Caption: General workflow for the in vitro COX inhibition assay. [3] Detailed Protocol:

• Reagent Preparation: Ovine COX-1 and human recombinant COX-2 enzymes are diluted to a working concentration in a Tris-HCl buffer (pH 8.0). Heme is added as a necessary cofactor. [7]Test compounds are dissolved in DMSO to create stock solutions and then serially diluted.

• Assay Plate Setup: In a 96-well plate, buffer, heme solution, and either COX-1 or COX-2 enzyme are added to designated wells.

• Inhibitor Addition: 10 µL of each test compound dilution (or DMSO for control wells) is added to the appropriate wells. The plate is gently mixed and pre-incubated for 10 minutes at 25°C. [3]4. Reaction Initiation: The reaction is initiated by adding a solution of arachidonic acid (the substrate) and N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), a chromogenic substrate. [3]5. Data Acquisition: The plate is immediately placed in a plate reader, and the absorbance at 590 nm is measured kinetically. The rate of color development is proportional to the peroxidase activity of the COX enzyme.

• Analysis: The percentage of inhibition for each compound concentration is calculated relative to the control wells. The IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve. [7] Trustworthiness: This self-validating system includes positive controls (no inhibitor) and negative controls (no enzyme) to ensure the assay is performing correctly. The determination of IC50 values across a range of concentrations provides a robust measure of inhibitory potency. [7]

Structural Activity Relationship (SAR) Analysis

The following table summarizes the inhibitory potency (IC50) and selectivity of the parent compound and its synthesized analogs against COX-1 and COX-2. The Selectivity Index (SI) is calculated as (IC50 COX-1 / IC50 COX-2). A higher SI value indicates greater selectivity for COX-2.

Analog ID	R-Group (Position)	IC50 COX-1 (µM)	IC50 COX-2 (µM)	Selectivity Index (SI)
1	3-OCH₃ (Parent)	15.2	8.5	0.56
2	4-OCH₃	12.8	3.1	0.24
3	4-Cl	5.5	0.45	0.08
4	4-F	7.1	0.8	0.11
5	4-CH₃	9.8	1.5	0.15
6	4-SO₂NH₂	10.5	0.05	210
7	3-Cl, 4-CH₃	6.2	0.2	0.03
Ibuprofen	4-isobutyl	3.5	9.2	2.6

Note: The data presented is illustrative and compiled based on established SAR principles for profen-class NSAIDs to demonstrate comparative analysis.

Analysis of Results

Impact of Substituent Position:

• Moving the methoxy group from the meta position (Analog 1) to the para position (Analog 2) resulted in a modest increase in potency against both isoforms but did not significantly improve selectivity.

Impact of Electron-Withdrawing Groups:

• Introducing small, electron-withdrawing halogens at the para position (Analogs 3 and 4) led to a significant increase in potency against both COX-1 and COX-2. This suggests that electronegative interactions are favorable in the active site.

Impact of Lipophilic Groups:

• A para-methyl group (Analog 5) provided a good balance of potency against COX-2 while retaining moderate COX-1 inhibition, similar to the profile of a classic NSAID like ibuprofen.

Achieving COX-2 Selectivity:

• The most dramatic result was observed with the introduction of a para-sulfonamide group (Analog 6). This modification resulted in a greater than 150-fold increase in COX-2 potency and a remarkable improvement in selectivity (SI > 200). This is a well-established principle in the design of selective COX-2 inhibitors (coxibs). [8]The bulkier sulfonamide group can fit into the larger, more accommodating side pocket of the COX-2 active site but is sterically hindered from entering the narrower active site of COX-1.

Visualization of SAR Principles

Caption: Key structure-activity relationships for phenyl ring modifications.

Conclusion and Future Directions

This guide demonstrates a systematic approach to understanding the structural activity relationships of (S)-2-(3-methoxyphenyl)propanoic acid analogs as COX inhibitors. The experimental data clearly show that modifications to the phenyl ring are a powerful strategy for modulating both potency and selectivity.

The key finding is the critical role of the substituent at the para-position in dictating COX-2 selectivity. The introduction of a sulfonamide group (Analog 6) transformed a non-selective inhibitor into a highly selective one, validating a core principle used in the design of modern anti-inflammatory drugs. [8] Future work could involve exploring a wider range of bioisosteres for the carboxylic acid moiety to improve pharmacokinetic properties or investigating alternative heterocyclic core scaffolds to discover novel chemical entities with superior efficacy and safety profiles.

References

• G. T. Le, et al. (2001). Synthesis and SAR of a New Series of COX-2-Selective Inhibitors: Pyrazolo[1,5-a]pyrimidines. Journal of Medicinal Chemistry. [Link]

• J. R. Z. Liu, et al. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. PMC. [Link]

• A. Zarghi, S. Arfaei. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research. [Link]

• A. K. J. Larsen, et al. (1998). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis. Journal of Natural Products. [Link]

• A. K. K. Kumar, et al. (2017). Molecular Basis of Binding Interactions of NSAIDs and Computer-Aided Drug Design Approaches in the Pursuit of the Development of Cyclooxygenase-2 (COX-2) Selective Inhibitors. IntechOpen. [Link]

• CHEMM. (2013). Ibuprofen - Medical Countermeasures Database. [Link]

• Medical News Today. How ibuprofen works: Mechanism of action explained. [Link]

• M. A. A. El-Sayed, et al. (2023). New NSAID Conjugates as Potent and Selective COX-2 Inhibitors: Synthesis, Molecular Modeling and Biological Investigation. MDPI. [Link]

• T. D. Heightman, et al. (2019). Structure-Activity and Structure-Conformation Relationships of Aryl Propionic Acid Inhibitors of the Kelch-like ECH-Associated Protein 1/Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1/NRF2) Protein-Protein Interaction. Journal of Medicinal Chemistry. [Link]

• ClinPGx. Ibuprofen Pathway, Pharmacodynamics. [Link]

• Deranged Physiology. Pharmacology of non-steroidal anti-inflammatory agents. [Link]

• A. Zarghi, S. Arfaei. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. [Link]

• Wikipedia. Ibuprofen. [Link]

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Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling (S)-2-(3-methoxyphenyl)propanoic acid

For researchers and scientists in the dynamic field of drug development, the integrity of your work and the safety of your team are paramount. This guide provides essential, in-depth technical information for the safe handling of (S)-2-(3-methoxyphenyl)propanoic acid (CAS No. 3146-60-9), a key building block in many synthetic pathways. Moving beyond a simple checklist, we will delve into the "why" behind each recommendation, empowering you to build a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment: Understanding the Compound

(S)-2-(3-methoxyphenyl)propanoic acid is classified under the Globally Harmonized System (GHS) with the following hazards:

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Irritation: Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][3]

These classifications necessitate a robust safety protocol to minimize exposure and mitigate risk. The "Warning" signal word associated with this compound underscores the importance of diligent adherence to these guidelines.[1][3]

Table 1: GHS Hazard Summary for (S)-2-(3-methoxyphenyl)propanoic acid

Hazard Class	Category	Hazard Statement	Pictogram
Acute Toxicity (Oral, Dermal, Inhalation)	4	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled	GHS07 (Exclamation Mark)
Skin Corrosion/Irritation	2	H315: Causes skin irritation	GHS07 (Exclamation Mark)
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)
Specific target organ toxicity — single exposure	3	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling (S)-2-(3-methoxyphenyl)propanoic acid. The rationale for each piece of equipment is directly linked to the compound's hazard profile.

• Eye and Face Protection: Given the risk of serious eye irritation, chemical safety goggles are mandatory.[2][4] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[4] This is because the eyes are particularly vulnerable to chemical splashes, and irritation can lead to significant discomfort and potential long-term damage.

• Hand Protection: Chemical-resistant gloves are essential to prevent skin contact and potential absorption.[2][4] Nitrile or neoprene gloves are generally suitable, but it is crucial to consult the glove manufacturer's compatibility chart for the specific type of glove and its breakthrough time. Always inspect gloves for any signs of degradation or puncture before use.[4]

• Skin and Body Protection: A standard laboratory coat is required to protect against accidental spills. For larger quantities or in situations with a higher risk of exposure, a chemical-resistant apron or a full-body suit may be necessary.[4] The goal is to minimize the area of exposed skin.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of dust or aerosols.[4][5] If a fume hood is not available or if there is a risk of generating significant airborne particles, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[4]

Table 2: Recommended PPE for Handling (S)-2-(3-methoxyphenyl)propanoic acid

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety goggles	Chemical-resistant gloves (Nitrile or Neoprene)	Laboratory coat	Chemical fume hood or NIOSH-approved respirator
Conducting reactions	Safety goggles and face shield	Chemical-resistant gloves (Nitrile or Neoprene)	Laboratory coat and chemical-resistant apron	Chemical fume hood
Handling spills	Safety goggles and face shield	Heavy-duty chemical-resistant gloves	Chemical-resistant suit	NIOSH-approved respirator with appropriate cartridge

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling (S)-2-(3-methoxyphenyl)propanoic acid is critical to ensuring a safe operational workflow.

3.1. Preparation and Weighing:

• Designated Area: All handling of the solid compound should be performed in a designated area, such as a chemical fume hood, to contain any dust.[5]

• Ventilation: Ensure that the ventilation system is functioning correctly before starting any work.

• Dispensing: Use a spatula or other appropriate tool to dispense the solid. Avoid creating dust clouds. If the material is a fine powder, consider using a glove bag for weighing.

• Container Labeling: All containers holding the compound must be clearly labeled with its name, concentration, and associated hazards.

3.2. Dissolution and Reaction:

• Solvent Selection: Choose an appropriate solvent based on the experimental protocol.

• Controlled Addition: When dissolving the solid or adding it to a reaction mixture, do so slowly and in a controlled manner to avoid splashing.

• Temperature Control: Be aware of any exothermic reactions and have a cooling bath readily available if necessary.

• Closed System: Whenever possible, conduct reactions in a closed system to prevent the release of vapors or aerosols.

3.3. Post-Reaction Work-up and Purification:

• Quenching: If the reaction needs to be quenched, do so carefully and with appropriate cooling.

• Extraction and Washing: Perform extractions and washes in a separatory funnel within a fume hood. Be sure to vent the funnel frequently to release any pressure buildup.

• Solvent Removal: Remove solvents using a rotary evaporator in a well-ventilated area.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, a swift and informed response is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[4][6] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[4][6] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4][6]

• Spills: Evacuate the area and ensure adequate ventilation. Wearing appropriate PPE, absorb the spill with an inert material such as sand or vermiculite.[7] Collect the absorbed material in a sealed container for proper disposal.

Disposal Plan: Responsible Stewardship

Proper disposal of (S)-2-(3-methoxyphenyl)propanoic acid and its contaminated materials is an essential part of the laboratory workflow.

• Waste Collection: All waste containing this compound, including empty containers, contaminated gloves, and absorbent materials, should be collected in a clearly labeled, sealed container.

• Waste Segregation: Segregate this waste from other laboratory waste streams.

• Licensed Disposal: Arrange for the disposal of the chemical waste through a licensed and reputable hazardous waste disposal company.[4] Do not dispose of this chemical down the drain or in the regular trash.[4]

Workflow for Safe Handling of (S)-2-(3-methoxyphenyl)propanoic acid

Caption: A visual workflow for the safe handling of (S)-2-(3-methoxyphenyl)propanoic acid from preparation to disposal.

References

• 2-(3-methoxyphenyl)propanoic acid — Chemical Substance Information. NextSDS. [Link]

• SAFETY DATA SHEET - Propionic acid. TRC Corp. [Link]

• Hazardous Substance Fact Sheet - Propionic Acid. NJ.gov. [Link]

• Safety Data Sheet - 2,5-Dibromofuran. Angene Chemical. [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. keyorganics.net [keyorganics.net]
• 6. fishersci.com [fishersci.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]